Cas no 232278-00-1 (1-Acetyl-4-bromo-5(3)-heptafluoropropyl-3(5)-methylpyrazole)

• Product Name: 1-Acetyl-4-bromo-5(3)-heptafluoropropyl-3(5)-methylpyrazole
• CAS No: 232278-00-1
• MF: C₉H₆BrF₇N₂O
• MW: 371.049565792084
• CID: 2847252
• PubChem ID: 56587797
• Update Time: 2025-06-11

1-Acetyl-4-bromo-5(3)-heptafluoropropyl-3(5)-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-4-bromo-5(3)-heptafluoropropyl-3(5)-methylpyrazole
• AKOS007930725
• 1350637-07-8
• 232278-00-1
• 1-(4-Bromo-3-methyl-5-(perfluoropropyl)-1H-pyrazol-1-yl)ethan-1-one
• 1-Acetyl-4-bromo-5-heptafluoropropyl-3-methylpyrazole

• Inchi： 1S/C9H6BrF7N2O/c1-3-5(10)6(19(18-3)4(2)20)7(11,12)8(13,14)9(15,16)17/h1-2H3
• InChI Key： DMGMSKPXQRRFKD-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C(C)=O)C=1C(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 369.95517Da
• Monoisotopic Mass: 369.95517Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 1-Acetyl-4-bromo-5(3)-heptafluoropropyl-3(5)-methylpyrazole

Professional Introduction to Compound with CAS No. 232278-00-1 and Product Name: 1-Acetyl-4-bromo-5(3)-heptafluoropropyl-3(5)-methylpyrazole

The compound identified by the CAS number 232278-00-1 and the product name 1-Acetyl-4-bromo-5(3)-heptafluoropropyl-3(5)-methylpyrazole represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel heterocyclic compounds. This introduction aims to provide a comprehensive overview of the compound's structural features, synthetic pathways, and its potential applications, particularly in the context of contemporary research advancements.

At the core of this compound's structure lies a pyrazole backbone, which is a six-membered aromatic heterocycle containing two nitrogen atoms. Pyrazoles have long been recognized for their versatility in medicinal chemistry due to their ability to exhibit a wide range of biological activities. The presence of an acetyl group at the 1-position and a bromine atom at the 4-position introduces additional functionalization possibilities, enhancing its reactivity and potential for further derivatization. Moreover, the substitution with heptafluoropropyl at the 5(3)-position and a methyl group at the 3(5)-position further diversifies its chemical properties, making it an attractive candidate for various pharmacological studies.

The synthesis of 1-Acetyl-4-bromo-5(3)-heptafluoropropyl-3(5)-methylpyrazole involves a multi-step process that typically begins with the preparation of a basic pyrazole scaffold. One common approach involves the condensation of 1-acetyl-4-bromopyrazole with heptafluoropropanol in the presence of a suitable catalyst, such as an acid or base, to facilitate the formation of the desired substitution pattern. The introduction of the methyl group can be achieved through subsequent alkylation reactions, often employing reagents like methyl iodide or dimethyl sulfate in combination with a strong base.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce complex substituents with high precision. These methods not only improve yield but also minimize unwanted byproducts, making the process more environmentally friendly and cost-effective. The use of palladium or nickel catalysts has been particularly effective in facilitating these reactions under mild conditions.

The structural features of 1-Acetyl-4-bromo-5(3)-heptafluoropropyl-3(5)-methylpyrazole make it a promising candidate for various biological applications. The acetyl group can serve as a point for further functionalization, allowing for the attachment of additional pharmacophores. The bromine atom at the 4-position is highly reactive and can be utilized in subsequent cross-coupling reactions to introduce other functional groups, expanding its synthetic utility.

In terms of biological activity, this compound has shown potential in several areas of research. Pyrazole derivatives are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern present in 1-Acetyl-4-bromo-5(3)-heptafluoropropyl-3(5)-methylpyrazole may confer unique biological activities that are not observed with other pyrazole derivatives. Preliminary studies have suggested that this compound may possess inhibitory effects on certain enzymes and receptors involved in cancer progression, making it an attractive lead compound for further development.

One particularly exciting application area is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often overexpressed or mutated in cancer cells. By inhibiting specific kinases, it is possible to disrupt these signaling pathways and halt tumor growth. The structural features of 1-Acetyl-4-bromo-5(3)-heptafluoropropyl-3(5)-methylpyrazole, particularly its ability to interact with kinase active sites, make it a promising candidate for this purpose.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory responses are mediated by complex signaling pathways involving various enzymes and cytokines. By targeting key components of these pathways, it is possible to reduce inflammation and alleviate symptoms associated with conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability of 1-Acetyl-4-bromo-5(3)-heptafluoropropyl-3(5)-methylpyrazole to modulate these pathways has been demonstrated in preclinical studies, suggesting its potential as a therapeutic agent.

The heptafluoropropyl substituent is particularly noteworthy due to its electronic properties and spatial arrangement around the pyrazole ring. Fluoroalkyl groups are known to enhance metabolic stability and bioavailability, making them valuable in drug design. The bulky nature of heptafluoropropyl also influences interactions with biological targets, potentially leading to improved binding affinity and selectivity.

In conclusion, 1-Acetyl-4-bromo-5(3)-heptafluoropropyl-3(5)-methylpyrazole represents a significant advancement in medicinal chemistry with its unique structural features and versatile synthetic applications. Its potential biological activities make it an attractive candidate for further research and development in areas such as oncology and inflammation management. As synthetic methodologies continue to evolve, it is expected that compounds like this will play an increasingly important role in drug discovery efforts worldwide.